N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: N-[5-[(4-ethylphenyl)methyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H18N2OS/c1-2-14-8-10-15(11-9-14)12-17-13-20-19(23-17)21-18(22)16-6-4-3-5-7-16/h3-11,13H,2,12H2,1H3,(H,20,21,22)
• InChI Key: QUSCULVWXBRNHM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol

Description

N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide, also known as ETTB, is a synthetic compound that has been extensively studied for its potential therapeutic applications. ETTB belongs to the class of thiazole-based compounds and has shown promising results in various scientific research studies.

Scientific Research Applications

N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide has been extensively studied for its potential therapeutic applications. It has shown promising results in various scientific research studies, including anticancer, antidiabetic, and anti-inflammatory activities. N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide has been found to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. It has also been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models. Additionally, N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide has been found to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide is not fully understood. However, it has been proposed that N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide exerts its therapeutic effects by modulating various signaling pathways in cells. N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide has been found to inhibit the activity of certain enzymes, such as topoisomerase II and protein kinase C, which are involved in cell proliferation and survival. N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide has also been shown to activate the AMP-activated protein kinase pathway, which is involved in glucose metabolism and energy homeostasis.
Biochemical and Physiological Effects
N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes involved in cell proliferation and survival. N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide has also been found to improve glucose tolerance and insulin sensitivity in diabetic animal models. Additionally, N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide has also been extensively studied for its potential therapeutic applications, making it a valuable tool for research. However, there are also limitations to using N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide in lab experiments. Its mechanism of action is not fully understood, and further studies are needed to elucidate its therapeutic potential fully.

Future Directions

There are several future directions for the study of N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide. One area of research is the development of N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide derivatives with improved potency and selectivity for specific targets. Another area of research is the investigation of N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide's potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. Additionally, further studies are needed to elucidate the mechanism of action of N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide fully and its potential as a tool for drug discovery.

Synthesis Methods

The synthesis of N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide involves the reaction of 4-ethylbenzylamine with 2-bromoacetophenone in the presence of sodium hydride and dimethylformamide. The resulting intermediate is then reacted with thiourea to yield N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide. The synthesis of N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]benzamide has been optimized for high yield and purity in various studies.